Cas no 53032-76-1 (PHENOL, 2-(BROMOMETHYL)-6-NITRO-)

• Product Name: PHENOL, 2-(BROMOMETHYL)-6-NITRO-
• CAS No: 53032-76-1
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 3482491
• PubChem ID: 85832761
• Update Time: 2025-05-26

PHENOL, 2-(BROMOMETHYL)-6-NITRO- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 2-(BROMOMETHYL)-6-NITRO-
• 2-Hydroxy-3-nitrobenzyl bromide
• 53032-76-1
• 2-(Bromomethyl)-6-nitrophenol

• Inchi： 1S/C7H6BrNO3/c8-4-5-2-1-3-6(7(5)10)9(11)12/h1-3,10H,4H2
• InChI Key： CFMNZQOBWIXTBN-UHFFFAOYSA-N
• SMILES： C1(O)=C([N+]([O-])=O)C=CC=C1CBr

Computed Properties

• Exact Mass: 230.95311Da
• Monoisotopic Mass: 230.95311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.1Ų

Additional information on PHENOL, 2-(BROMOMETHYL)-6-NITRO-

PHENOL, 2-(BROMOMETHYL)-6-NITRO- (CAS No. 53032-76-1): A Comprehensive Overview in Modern Chemical Research

PHENOL, 2-(BROMOMETHYL)-6-NITRO- (CAS No. 53032-76-1) is a significant compound in the realm of organic chemistry, particularly in the synthesis of pharmaceuticals and specialty chemicals. This compound, characterized by its nitro and bromomethyl substituents, has garnered considerable attention due to its versatile reactivity and potential applications in various chemical transformations. The presence of both electron-withdrawing and electron-donating groups makes it a valuable intermediate in the development of complex molecular architectures.

The structural motif of PHENOL, 2-(BROMOMETHYL)-6-NITRO- features a benzene ring substituted with a nitro group at the 6-position and a bromomethyl group at the 2-position. This specific arrangement imparts unique chemical properties that are highly conducive to further functionalization. The nitro group, being highly electronegative, influences the electronic distribution of the aromatic ring, making it more susceptible to nucleophilic attacks at positions ortho and para to itself. Conversely, the bromomethyl group introduces a reactive site for alkylating reactions, enabling the introduction of diverse side chains or functional groups.

In recent years, PHENOL, 2-(BROMOMETHYL)-6-NITRO- has been explored as a key intermediate in the synthesis of biologically active molecules. Its utility in constructing heterocyclic compounds has been particularly noteworthy. For instance, researchers have leveraged its reactivity to develop novel derivatives with potential pharmacological properties. The nitro group can be reduced to an amine, which can then undergo further modifications such as diazotization followed by coupling reactions to form azo compounds. These transformations are crucial in pharmaceutical chemistry for generating molecules with enhanced binding affinities and selectivity.

Moreover, the bromomethyl functionality allows for the introduction of alkoxy or alkyl groups through nucleophilic substitution reactions. This capability has been exploited in the synthesis of surfactants, polymers, and other specialty chemicals where controlled molecular architecture is essential. The versatility of PHENOL, 2-(BROMOMETHYL)-6-NITRO- as a building block has made it a staple in synthetic organic chemistry laboratories.

The compound's role in medicinal chemistry has been further highlighted by its incorporation into drug candidates targeting various diseases. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The nitro group's ability to engage in hydrogen bonding interactions with biological targets enhances the binding affinity of resulting molecules. Additionally, the bromomethyl moiety provides a handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and metabolic stability.

Recent advancements in green chemistry have also seen PHENOL, 2-(BROMOMETHYL)-6-NITRO- being utilized in more sustainable synthetic pathways. Researchers have developed catalytic systems that minimize waste and improve yields while maintaining high selectivity for desired products. These innovations align with global efforts to reduce the environmental footprint of chemical manufacturing processes.

The compound's reactivity also makes it an attractive candidate for material science applications. For instance, it has been employed in the synthesis of conductive polymers and organic semiconductors where precise control over molecular structure is paramount. The ability to introduce bulky or electron-withdrawing groups via functionalization allows for tuning electronic properties such as charge transport rates and optical characteristics.

In conclusion, PHENOL, 2-(BROMOMETHYL)-6-NITRO- (CAS No. 53032-76-1) remains a cornerstone in modern chemical research due to its multifaceted utility across pharmaceuticals, materials science, and specialty chemicals. Its unique structural features enable a wide range of transformations that continue to inspire new synthetic strategies and applications. As research progresses, it is anticipated that this compound will continue to play a pivotal role in advancing chemical innovation.